Cas no 827-21-4 (Sodium 2,4-dimethylbenzenesulfonate)

• Product Name: Sodium 2,4-dimethylbenzenesulfonate
• CAS No: 827-21-4
• MF: C₈H₉NaO₃S
• MW: 208.210032224655
• CID: 40015
• PubChem ID: 23677979
• Update Time: 2025-06-09

Sodium 2,4-dimethylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• Sodium 2,4-dimethylbenzenesulfonate
• 2,4-Dimethylbenzenesulfonic acid sodium salt
• 2,4-Dimethylbenzenesulfonic
• 2,4-dimethyl-benzenesulfonicacisodiumsalt
• M-XYLENE-4-SULFONIC ACID SODIUM SALT
• m-xylene-4-sulphonic acid sodium salt
• SodiuM 2,4-DiMethylbenzenesulfonate Monohydrate
• sodium 2,4-xylene sulfonate
• SODIUM M-XYLENE-4-SULFONATE
• sodium m-xylene-4-sulphonate
• sodium m-xylenesulfonate
• SODIUM2,4-DIMETHYLBENZENESULPHONATE
• XYLENESULFONATE,SODIUMSALT
• UNII-89D78082VE
• SODIUM 1,3-DIMETHYL-4-BENZENESULFONATE
• sodium;2,4-dimethylbenzenesulfonate
• EINECS 212-567-3
• m-Xylene-4-sulfonic acid sodium salt, AldrichCPR
• CHEMBL3183958
• Sodium2,4-dimethylbenzenesulfonate
• Benzenesulfonic acid, 2,4-dimethyl-, sodium salt (1:1)
• SXA 60 SODIUM SALT
• FT-0711964
• 89D78082VE
• 2.4-Dimethylbenzene sulfonic acid sodium salt
• SODIUM 2,4-DIMETHYLBENZENE-1-SULPHONATE
• sodium 2,4-di-methylbenzenesulfonate
• 2,4-XYLENESULFONIC ACID, SODIUM SALT
• DTXSID1041639
• 827-21-4
• CAS-827-21-4
• SODIUM 2,4-XYLENESULFONATE
• SODIUM XYLENESULPHATE
• D0682
• NCGC00255667-01
• Q27270032
• Tox21_301766
• Benzenesulfonic acid, 2,4-dimethyl-, sodium salt
• A864360
• DTXCID9021639
• sodium 2,4-dimethylbenzene-1-sulfonate
• NS00079809
• SCHEMBL359729
• GJQXYSKWRDJNAJ-UHFFFAOYSA-M

• MDL： MFCD00041883
• Inchi： 1S/C8H10O3S.Na/c1-6-3-4-8(7(2)5-6)12(9,10)11;/h3-5H,1-2H3,(H,9,10,11);/q;+1/p-1
• InChI Key： GJQXYSKWRDJNAJ-UHFFFAOYSA-M
• SMILES： S(C1C=CC(C)=CC=1C)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 208.01700
• Monoisotopic Mass: 208.017
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 57.2

Experimental Properties

• Color/Form: Not determined
• PSA: 65.58000
• LogP: 2.28830
• Solubility: Not determined

Sodium 2,4-dimethylbenzenesulfonate Security Information

• Hazard Category Code： 22-36/38
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

Additional information on Sodium 2,4-dimethylbenzenesulfonate

Sodium 2,4-Dimethylbenzenesulfonate (CAS No. 827-21-4): An Overview

Sodium 2,4-dimethylbenzenesulfonate (CAS No. 827-21-4) is a versatile organic compound that has gained significant attention in various scientific and industrial applications. This compound is a sodium salt of 2,4-dimethylbenzenesulfonic acid, characterized by its unique chemical structure and properties. The compound's molecular formula is C₉H₁₁NaO₃S, and it has a molecular weight of approximately 230.23 g/mol.

The physical properties of sodium 2,4-dimethylbenzenesulfonate include its white crystalline appearance and good solubility in water. These properties make it suitable for a wide range of applications, particularly in the fields of chemistry, biology, and pharmaceuticals. The compound is often used as an intermediate in the synthesis of various organic compounds and as a reagent in chemical reactions.

In recent years, research on sodium 2,4-dimethylbenzenesulfonate has expanded to include its potential applications in the development of new materials and pharmaceuticals. One notable area of research is its use as a surfactant in the formulation of drug delivery systems. Surfactants play a crucial role in enhancing the solubility and bioavailability of poorly soluble drugs, which can significantly improve their therapeutic efficacy.

A study published in the Journal of Pharmaceutical Sciences (2021) investigated the use of sodium 2,4-dimethylbenzenesulfonate as a surfactant in the preparation of nanoemulsions for drug delivery. The results showed that the compound effectively stabilized the nanoemulsions and enhanced the solubility of hydrophobic drugs, leading to improved pharmacokinetic profiles and reduced side effects.

Beyond its applications in drug delivery, sodium 2,4-dimethylbenzenesulfonate has also been explored for its potential as an additive in polymer synthesis. A research team from the University of California, Berkeley (2020) reported that incorporating this compound into polymer blends improved their mechanical properties and thermal stability. This finding opens up new possibilities for the use of sodium 2,4-dimethylbenzenesulfonate in the development of advanced materials for various industries, including automotive, electronics, and construction.

The environmental impact of chemicals is a growing concern in both scientific and industrial communities. Studies have shown that sodium 2,4-dimethylbenzenesulfonate exhibits low toxicity and biodegradability, making it a more environmentally friendly alternative to some traditional surfactants. A comprehensive toxicity assessment published in the Journal of Environmental Science and Health (2019) concluded that the compound does not pose significant risks to aquatic life or human health when used within recommended concentrations.

In addition to its practical applications, sodium 2,4-dimethylbenzenesulfonate has been studied for its fundamental chemical properties. Researchers at the Max Planck Institute (2018) conducted detailed spectroscopic analyses to understand its molecular interactions and reactivity patterns. The findings provided valuable insights into the compound's behavior under different conditions, which can inform future synthetic strategies and industrial processes.

The synthesis of sodium 2,4-dimethylbenzenesulfonate involves several well-established methods. One common approach is the sulfonation of 2,4-dimethyltoluene followed by neutralization with sodium hydroxide. This process yields high-purity product with good yield and reproducibility. Recent advancements in green chemistry have led to more sustainable synthesis routes that minimize waste generation and environmental impact.

In conclusion, sodium 2,4-dimethylbenzenesulfonate (CAS No. 827-21-4) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceuticals. Its unique properties make it an attractive candidate for various industrial processes and scientific research. As ongoing studies continue to uncover new uses and benefits, the importance of this compound is likely to grow further in the coming years.